Cas no 674810-96-9 (4-(4-Methoxyphenyl)pyrimidin-2-ol)

• Product Name: 4-(4-Methoxyphenyl)pyrimidin-2-ol
• CAS No: 674810-96-9
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 1029624
• PubChem ID: 4773888
• Update Time: 2025-05-20

4-(4-Methoxyphenyl)pyrimidin-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(4-Methoxyphenyl)pyrimidin-2-ol
• 2-Hydroxy-4-(4-methoxyphenyl)pyrimidine
• 6-(4-methoxyphenyl)-1H-pyrimidin-2-one
• Oprea1_453586
• AX8196196
• ST45073842
• ST24042962
• DS-13945
• 4-(4-METHOXYPHENYL)-2-PYRIMIDINOL
• SCHEMBL10509994
• AKOS015943795
• N10444
• DTXSID40406421
• 674810-96-9
• SB60511
• ZBB81096
• A848239
• CS-0186872

• MDL： MFCD04050517
• Inchi： 1S/C11H10N2O2/c1-15-9-4-2-8(3-5-9)10-6-7-12-11(14)13-10/h2-7H,1H3,(H,12,13,14)
• InChI Key： HRLRMYOMZYYDCE-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1=CC=NC(N1)=O

Computed Properties

• Exact Mass: 202.074227566g/mol
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.7
• XLogP3: 0.9

4-(4-Methoxyphenyl)pyrimidin-2-ol Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 4-(4-Methoxyphenyl)pyrimidin-2-ol

Research Briefing on 4-(4-Methoxyphenyl)pyrimidin-2-ol (CAS: 674810-96-9) in Chemical Biology and Pharmaceutical Applications

4-(4-Methoxyphenyl)pyrimidin-2-ol (CAS: 674810-96-9) is a pyrimidine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its methoxyphenyl and pyrimidin-ol moieties, has been investigated for its role as a building block in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its utility in modulating key biological pathways, making it a valuable scaffold for pharmaceutical research.

One of the most notable applications of 4-(4-Methoxyphenyl)pyrimidin-2-ol is its incorporation into the design of kinase inhibitors. Kinases play a critical role in cellular signaling and are often implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. Researchers have explored the structural modifications of this compound to enhance its binding affinity and selectivity for specific kinase targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-(4-Methoxyphenyl)pyrimidin-2-ol exhibited potent inhibitory activity against cyclin-dependent kinases (CDKs), which are key regulators of the cell cycle and promising targets for anticancer therapies.

In addition to its role in kinase inhibition, 4-(4-Methoxyphenyl)pyrimidin-2-ol has been investigated for its potential as an anti-inflammatory agent. A recent preclinical study revealed that this compound could suppress the production of pro-inflammatory cytokines by modulating the NF-κB signaling pathway. This finding suggests its potential utility in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Further optimization of the compound's pharmacokinetic properties, including solubility and metabolic stability, is currently underway to advance its therapeutic potential.

The synthetic accessibility of 4-(4-Methoxyphenyl)pyrimidin-2-ol has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, facilitating its use in large-scale pharmaceutical production. For example, a 2022 study in Organic Process Research & Development reported a scalable and environmentally friendly synthesis of this compound using catalytic methods, reducing the reliance on hazardous reagents and minimizing waste generation. These advancements are critical for ensuring the compound's availability for further drug development efforts.

Despite its promising applications, challenges remain in the development of 4-(4-Methoxyphenyl)pyrimidin-2-ol-based therapeutics. Issues such as off-target effects and potential toxicity need to be addressed through rigorous preclinical testing. However, the compound's versatility and the growing body of research supporting its biological activities make it a compelling candidate for future drug discovery programs. Ongoing studies are expected to uncover additional therapeutic applications and optimize its pharmacological profile for clinical translation.

In conclusion, 4-(4-Methoxyphenyl)pyrimidin-2-ol (CAS: 674810-96-9) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications in kinase inhibition, anti-inflammatory therapy, and other areas underscore its potential as a key player in the development of next-generation therapeutics. Continued research and optimization will be essential to fully realize its clinical potential and address existing challenges.